Cas no 61556-94-3 (6-[(butylsulfonyl)oxy]-N-{2-[(butylsulfonyl)oxy]ethyl}hexan-1-aminium chloride)

• Product Name: 6-[(butylsulfonyl)oxy]-N-{2-[(butylsulfonyl)oxy]ethyl}hexan-1-aminium chloride
• CAS No: 61556-94-3
• MF: C₁₆H₃₆ClNO₆S₂
• MW: 438.043142318726
• CID: 1629196
• PubChem ID: 43694
• Update Time: 2025-04-21

6-[(butylsulfonyl)oxy]-N-{2-[(butylsulfonyl)oxy]ethyl}hexan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• 6-[(butylsulfonyl)oxy]-N-{2-[(butylsulfonyl)oxy]ethyl}hexan-1-aminium chloride
• 2-butylsulfonyloxyethyl(6-butylsulfonyloxyhexyl)azanium,chloride
• 1-HEXANOL, 6-((2-HYDROXYETHYL)AMINO)-, DIBUTANESULFONATE (ester), HYDROCHLORIDE
• 61556-94-3
• 6-((2-Hydroxyethyl)amino)-1-hexanol dibutanesulfonate hydrochloride

• Inchi： 1S/C16H35NO6S2.ClH/c1-3-5-15-24(18,19)22-13-10-8-7-9-11-17-12-14-23-25(20,21)16-6-4-2;/h17H,3-16H2,1-2H3;1H
• InChI Key： QWSDWSDVNCUJCB-UHFFFAOYSA-N
• SMILES： [Cl-].S(CCCC)(=O)(=O)OCC[NH2+]CCCCCCOS(CCCC)(=O)=O

Computed Properties

• Exact Mass: 400.8856
• Monoisotopic Mass: 437.1672579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 494
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 100.84